Cas no 1421769-52-9 (1,1-Diphenylpropan-2-amine oxalate)

• Product name: 1,1-Diphenylpropan-2-amine oxalate
• CAS No: 1421769-52-9
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 4699477

1,1-Diphenylpropan-2-amine oxalate Chemical and Physical Properties

Names and Identifiers

• 1,1-Diphenylpropan-2-amine oxalate
• ARONIS27204
• BBC/758
• 1,1-Diphenylpropan-2-amineoxalate
• 1,1-Diphenylpropan-2-amine (C2H2O4)
• (1-methyl-2,2-diphenylethyl)amine oxalate

• Inchi： 1S/C15H17N.C2H2O4/c1-12(16)15(13-8-4-2-5-9-13)14-10-6-3-7-11-14;3-1(4)2(5)6/h2-12,15H,16H2,1H3;(H,3,4)(H,5,6)
• InChI Key： OAGWZEVYCKJJNT-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)=O.NC(C)C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 243
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1,1-Diphenylpropan-2-amine oxalate

1,1-Diphenylpropan-2-amine Oxalate (CAS No. 1421769-52-9): An Overview of Its Properties and Applications

1,1-Diphenylpropan-2-amine oxalate (CAS No. 1421769-52-9) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This article aims to provide a comprehensive overview of its properties, synthesis methods, and potential applications, drawing on the latest research findings to ensure the highest level of accuracy and relevance.

Chemical Structure and Properties: 1,1-Diphenylpropan-2-amine oxalate is a derivative of 1,1-diphenylpropan-2-amine, which is characterized by its unique molecular structure. The compound consists of a central propylamine backbone with two phenyl groups attached to the first carbon atom. The oxalate salt form further enhances its stability and solubility in various solvents. This structure imparts specific chemical and physical properties that make it an interesting subject for both academic and industrial research.

Synthesis Methods: The synthesis of 1,1-diphenylpropan-2-amine oxalate can be achieved through several routes. One common method involves the reaction of 1,1-diphenylpropan-2-one with ammonia or a primary amine followed by the addition of oxalic acid to form the oxalate salt. Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods, such as using catalysts that reduce waste and energy consumption. These methods not only improve the efficiency of the synthesis process but also align with sustainable practices in chemical production.

Biological Activity: Research into the biological activity of 1,1-diphenylpropan-2-amine oxalate has revealed several interesting findings. Studies have shown that this compound exhibits potential as a modulator of various biological pathways. For instance, it has been reported to interact with specific receptors in the central nervous system (CNS), suggesting its potential use in the treatment of neurological disorders. Additionally, preliminary studies have indicated that it may have anti-inflammatory properties, making it a candidate for further investigation in inflammatory diseases.

Clinical Trials and Therapeutic Potential: While 1,1-diphenylpropan-2-amine oxalate is still in the early stages of clinical research, preliminary trials have shown promising results. Clinical trials are currently underway to evaluate its safety and efficacy in treating conditions such as anxiety disorders and chronic pain. These trials are crucial for understanding the full therapeutic potential of this compound and for identifying any potential side effects or contraindications.

Pharmaceutical Applications: The unique properties of 1,1-diphenylpropan-2-amine oxalate make it a valuable candidate for pharmaceutical development. Its ability to modulate specific biological pathways suggests that it could be used as a lead compound in the development of new drugs. Pharmaceutical companies are actively exploring its potential applications in areas such as neurology and pain management. The compound's stability and solubility also make it suitable for formulation into various dosage forms, including tablets, capsules, and injectable solutions.

Safety Considerations: As with any new chemical entity, safety is a critical consideration in the development and use of 1,1-diphenylpropan-2-amine oxalate. Preclinical studies have shown that it has a favorable safety profile at therapeutic doses. However, ongoing research is necessary to fully understand its long-term effects and any potential interactions with other drugs or substances. Regulatory agencies such as the FDA are closely monitoring these studies to ensure that any products containing this compound meet stringent safety standards.

Future Directions: The future of 1,1-diphenylpropan-2-amine oxalate looks promising. Ongoing research is focused on optimizing its synthesis methods to improve yield and reduce costs. Additionally, efforts are being made to identify new applications for this compound beyond its current therapeutic uses. As more data becomes available from clinical trials and preclinical studies, it is likely that we will see increased interest from both academic researchers and pharmaceutical companies in developing products based on this compound.

In conclusion, 1,1-diphenylpropan-2-amine oxalate (CAS No. 1421769-52-9) is a multifaceted compound with significant potential in various fields of research and application. Its unique chemical structure, biological activity, and pharmaceutical properties make it an exciting subject for further investigation. As research continues to advance, we can expect to see new insights into its mechanisms of action and potential therapeutic uses.